Cas no 842967-58-2 (2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid)

• Product Name: 2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid
• CAS No: 842967-58-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1072451
• Update Time: 2025-11-01

2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• [(2,5-Dimethyl-furan-3-carbonyl)-amino]-acetic acid
• 2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid

• Inchi： 1S/C9H11NO4/c1-5-3-7(6(2)14-5)9(13)10-4-8(11)12/h3H,4H2,1-2H3,(H,10,13)(H,11,12)
• InChI Key： NBPIKJMMYBAHGS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC(=O)O)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dimethylfuran-3-yl)formamidoacetic Acid

2-(2,5-Dimethylfuran-3-yl)formamidoacetic Acid: An Overview of a Promising Compound (CAS No. 842967-58-2)

2-(2,5-Dimethylfuran-3-yl)formamidoacetic Acid (CAS No. 842967-58-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique dimethylfuran and formamidoacetic acid moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and biochemical studies.

The dimethylfuran moiety in 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid is particularly noteworthy due to its potential to enhance the compound's stability and bioavailability. Furan derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of this moiety in the compound suggests that it may possess similar therapeutic benefits.

The formamidoacetic acid group is another critical component of the molecule. Formamides are known for their ability to form hydrogen bonds, which can influence the compound's interactions with biological targets. This property makes 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid a promising candidate for developing drugs that require high specificity and binding affinity to their targets.

Recent studies have highlighted the potential of 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective inhibition is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The structural versatility of 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid also makes it an attractive candidate for drug design and optimization. Chemists can modify the dimethylfuran and formamidoacetic acid moieties to fine-tune the compound's pharmacological properties, such as solubility, stability, and bioavailability. This flexibility allows researchers to tailor the compound for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its full potential as a therapeutic agent.

Beyond its therapeutic applications, 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid has also found use in biochemical research as a tool compound. Its unique structure and biological activities make it an ideal candidate for studying various cellular processes and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying diseases and develop new strategies for intervention.

In conclusion, 2-(2,5-dimethylfuran-3-yl)formamidoacetic acid (CAS No. 842967-58-2) is a multifunctional compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique combination of dimethylfuran and formamidoacetic acid moieties endows it with a range of biological activities that make it a valuable lead compound for drug development. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its use in treating various diseases.